Cas no 81267-91-6 (1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane)

• Product name: 1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane
• CAS No: 81267-91-6
• MF: C₈H₈F₁₂N₄S₄
• MW: 516.416757583618
• CID: 986577
• PubChem ID: 339697

1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane Chemical and Physical Properties

Names and Identifiers

• 1,3,5,7-tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane
• DTXSID40320976
• 81267-91-6
• NSC-367397
• NSC367397
• 1,3,5,7-Tetrakis(trifluoromethylsulfanyl)-1,3,5,7-tetrazocane

• Inchi： InChI=1S/C8H8F12N4S4/c9-5(10,11)25-21-1-22(26-6(12,13)14)3-24(28-8(18,19)20)4-23(2-21)27-7(15,16)17/h1-4H2
• InChI Key： LPGLJOXNBZMWHE-UHFFFAOYSA-N
• SMILES： C1N(CN(CN(CN1SC(F)(F)F)SC(F)(F)F)SC(F)(F)F)SC(F)(F)F

Computed Properties

• Exact Mass: 515.9440189g/mol
• Monoisotopic Mass: 515.9440189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų
• XLogP3: 7.1